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Introduction

A-desulfated cholecystokinin-8 (CCK-8) is the non-sulfated form of the C-terminal octapeptide
of cholecystokinin. While the sulfated form of CCK-8 is a potent and selective agonist for the
cholecystokinin A (CCKA) receptor, the a-desulfated form exhibits a significantly different
receptor binding profile, making it a valuable tool for distinguishing between CCK receptor
subtypes in various physiological and pharmacological studies. This document provides
detailed information on the solubility of a-desulfated CCK-8, protocols for its use in research
applications, and an overview of its known signaling pathways.

Physicochemical Properties and Solubility

A-desulfated CCK-8 is a synthetic peptide, typically available as a trifluoroacetate (TFA) salt. It
is a white to off-white solid. The solubility of a-desulfated CCK-8 is a critical factor for its
application in in vitro and in vivo studies.

Data Presentation: Solubility of a-desulfated CCK-8
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. Concentration
Solvent Solubility Notes
(mM)

Hygroscopic DMSO
can impact solubility;
use newly opened
DMSO =100 mg/mL[1] 94.05 mM[1] DMSO. Ultrasonic
treatment may be
needed to aid

dissolution[2].

Water < 0.1 mg/mL[2] Insoluble[2]

10% DMSO, 40%
PEG300, 5% Tween- = 2.5 mg/mL[2] 2.12 mM[2]

Results in a clear

) solution.[2]
80, 45% Saline
10% DMSO, 90% Results in a clear
] > 2.5 mg/mL[2] 2.12 mM[2] ]
Corn QOil solution.[2]

Biological Activity and Receptor Specificity

The biological activity of CCK peptides is largely determined by the sulfation of a tyrosine
residue at the seventh position from the C-terminus. The absence of this sulfate group in a-
desulfated CCK-8 dramatically alters its receptor binding affinity.

e CCKA (CCK21) Receptor: A-desulfated CCK-8 has a significantly lower affinity for the CCKA
receptor compared to its sulfated counterpart. Desulfation of CCK-8 can result in a 500-fold
reduction in affinity for the CCK1 receptor.[2]

o CCKB (CCK2) Receptor: In contrast, a-desulfated CCK-8 binds to the CCKB receptor with
an affinity similar to that of sulfated CCK-8.[2]

This differential binding profile makes a-desulfated CCK-8 a useful tool for isolating and
studying the effects mediated by the CCKB receptor. It can be used to investigate the
physiological roles of CCKB receptors in the central nervous system and the gastrointestinal
tract. A-desulfated CCK-8 has been shown to stimulate pancreatic somatostatin, insulin, and
glucagon secretion.[3]
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Signaling Pathways

Upon binding to CCK receptors, which are G-protein coupled receptors (GPCRS), a signaling
cascade is initiated. For CCKB receptors, to which a-desulfated CCK-8 binds with high affinity,
the primary signaling pathway involves the activation of phospholipase C (PLC), leading to an

increase in intracellular calcium.

Click to download full resolution via product page

CCKB Receptor Signaling Pathway for a-desulfated CCK-8.

Experimental Protocols

Preparation of Stock Solutions
1. DMSO Stock Solution:

o Objective: To prepare a high-concentration stock solution of a-desulfated CCK-8.
e Materials:

o a-desulfated CCK-8 (TFA salt) powder
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o High-purity, anhydrous DMSO

o Sterile microcentrifuge tubes

e Protocol:

o Weigh the desired amount of a-desulfated CCK-8 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired
concentration (e.g., for a 50 mg/mL stock, add the corresponding volume of DMSO).

o Vortex the tube until the peptide is completely dissolved. If necessary, use an ultrasonic
bath to aid dissolution.[2]

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C or -80°C for long-term storage.

2. Aqueous Working Solutions (using co-solvents):

¢ Objective: To prepare a working solution of a-desulfated CCK-8 for in vivo or in vitro
applications where high concentrations of DMSO are not suitable.

o Materials:

o a-desulfated CCK-8 DMSO stock solution

PEG300

o

Tween-80

[e]

o

Saline (0.9% NacCl)

Sterile tubes

[¢]

» Protocol (Example for a 2.5 mg/mL solution):[2]

o Start with a known concentration of a-desulfated CCK-8 in DMSO (e.g., 25 mg/mL).
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o In a sterile tube, add 400 pL of PEG300.

o Add 100 pL of the 25 mg/mL a-desulfated CCK-8 DMSO stock solution to the PEG300 and
mix thoroughly.

o Add 50 pL of Tween-80 and mix until the solution is homogeneous.
o Add 450 puL of saline to bring the total volume to 1 mL. Mix well.

o This will result in a 2.5 mg/mL working solution in a vehicle of 10% DMSO, 40% PEG300,
5% Tween-80, and 45% Saline.

In Vitro Cell-Based Assay Workflow

This protocol provides a general workflow for treating cultured cells with a-desulfated CCK-8 to
study its effects on intracellular signaling or other cellular responses.
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Preparation

Prepare a-desulfated CCK-8 Culture and Seed Cells
Stock Solution (e.g., in DMSO) in multi-well plates

Prepare Working Solution

in appropriate buffer/media

Treatment

Treat Cells with a-desulfated CCK-8
(and controls) for a defined time

Anzvsis

Perform desired assay
(e.g., Calcium imaging, Western blot,
gene expression analysis)

Data Acquisition & Interpretation

Acquire and Analyze Data

Interpret Results

Click to download full resolution via product page

General workflow for in vitro cell-based assays.

Protocol for Measuring Intracellular Calcium Mobilization:

+ Objective: To measure changes in intracellular calcium concentration in response to a-
desulfated CCK-8 stimulation.
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e Materials:
o Cultured cells expressing CCKB receptors
o a-desulfated CCK-8 working solution
o Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)
o Pluronic F-127
o Hanks' Balanced Salt Solution (HBSS) or other suitable buffer
o 96-well black, clear-bottom plates
o Fluorescence plate reader or fluorescence microscope
e Protocol:

o Cell Seeding: Seed cells into a 96-well black, clear-bottom plate at an appropriate density
and allow them to adhere overnight.

o Dye Loading:

» Prepare a loading buffer containing a calcium-sensitive dye (e.g., 2-5 uM Fura-2 AM or
Fluo-4 AM) and a dispersing agent like Pluronic F-127 (e.g., 0.02%) in HBSS.

= Remove the culture medium from the cells and wash once with HBSS.

» Add the dye-loading buffer to each well and incubate at 37°C for 30-60 minutes in the
dark.

o Washing: After incubation, gently wash the cells two to three times with HBSS to remove
excess dye.

o Stimulation and Measurement:

» Place the plate in a fluorescence plate reader or on a fluorescence microscope
equipped for kinetic reading.
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» Establish a stable baseline fluorescence reading.

» Add the a-desulfated CCK-8 working solution to the wells to achieve the desired final
concentration.

» Immediately begin recording the fluorescence intensity over time to capture the
transient calcium response.

o Data Analysis: Analyze the change in fluorescence intensity to determine the extent of
intracellular calcium mobilization.

Applications in Research

o Receptor Characterization: Due to its selectivity for the CCKB receptor, a-desulfated CCK-8
is an invaluable tool for distinguishing between CCKA and CCKB receptor-mediated effects
in various tissues and cell types.

» Neuroscience Research: The CCKB receptor is widely expressed in the brain and is
implicated in anxiety, panic disorders, and memory. A-desulfated CCK-8 can be used to
probe the role of this receptor in neuronal function.

o Gastrointestinal Physiology: Investigating the role of CCKB receptors in gastric acid
secretion, pancreatic enzyme secretion, and gut motility.

e Drug Development: As a research tool in the development of selective CCKB receptor
agonists and antagonists.

Storage and Stability

e Powder: Store at -20°C or -80°C, protected from light and moisture. Stable for at least one to
two years under these conditions.[1][2]

 In Solvent: Store stock solutions at -20°C or -80°C. At -20°C, the solution is stable for
approximately one month, while at -80°C, it can be stable for up to six months.[1][2] It is
recommended to use freshly prepared solutions and avoid repeated freeze-thaw cycles.

These application notes and protocols are intended to serve as a guide. Researchers should
optimize the conditions for their specific experimental setup and cell systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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